Cas no 71540-70-0 (Azepino[2,1-b]quinazolin-12(6H)-one, 6-bromo-7,8,9,10-tetrahydro-)

• Product name: Azepino[2,1-b]quinazolin-12(6H)-one, 6-bromo-7,8,9,10-tetrahydro-
• CAS No: 71540-70-0
• MF: C₁₃H₁₃BrN₂O
• MW: 293.159122228622
• CID: 545400
• PubChem ID: 12537729

Azepino[2,1-b]quinazolin-12(6H)-one, 6-bromo-7,8,9,10-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Azepino[2,1-b]quinazolin-12(6H)-one, 6-bromo-7,8,9,10-tetrahydro-
• 6-bromo-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-12-one
• 6-Bromo-7,8,9,10-tetrahydroazepino[2,1-b]quinazolin-12(6H)-one
• 71540-70-0
• DTXSID20501721

• Inchi： InChI=1S/C13H13BrN2O/c14-10-6-3-4-8-16-12(10)15-11-7-2-1-5-9(11)13(16)17/h1-2,5,7,10H,3-4,6,8H2
• InChI Key： IFKAJIFIZQUALN-UHFFFAOYSA-N
• SMILES： C1CCN2C(=NC3=CC=CC=C3C2=O)C(C1)Br

Computed Properties

• Exact Mass: 292.02119
• Monoisotopic Mass: 292.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67